2-{2-oxo-2-[4-(3-pyridinylmethoxy)-1-piperidinyl]ethyl}-1(2H)-phthalazinone

• IUPAC Name: 2-[2-oxo-2-[4-(pyridin-3-ylmethoxy)piperidin-1-yl]ethyl]phthalazin-1-one
• InChI: InChI=1S/C21H22N4O3/c26-20(14-25-21(27)19-6-2-1-5-17(19)13-23-25)24-10-7-18(8-11-24)28-15-16-4-3-9-22-12-16/h1-6,9,12-13,18H,7-8,10-11,14-15H2
• InChI Key: FAHQINOGUBLRKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC2=CN=CC=C2)C(=O)CN3C(=O)C4=CC=CC=C4C=N3
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

2-{2-oxo-2-[4-(3-pyridinylmethoxy)-1-piperidinyl]ethyl}-1(2H)-phthalazinone is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-{2-oxo-2-[4-(3-pyridinylmethoxy)-1-piperidinyl]ethyl}-1(2H)-phthalazinone involves the inhibition of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of protein kinase C (PKC), which is involved in cell signaling pathways.
Biochemical and Physiological Effects:
2-{2-oxo-2-[4-(3-pyridinylmethoxy)-1-piperidinyl]ethyl}-1(2H)-phthalazinone has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and improve glucose metabolism. This compound has also been found to improve cognitive function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{2-oxo-2-[4-(3-pyridinylmethoxy)-1-piperidinyl]ethyl}-1(2H)-phthalazinone in lab experiments include its high purity and yield, as well as its well-defined mechanism of action. However, the limitations include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of 2-{2-oxo-2-[4-(3-pyridinylmethoxy)-1-piperidinyl]ethyl}-1(2H)-phthalazinone. One direction is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is the study of its effects on the immune system and its potential use as an immunomodulatory agent. Additionally, further studies are needed to determine its optimal dosage and administration for various applications.

Synthesis Methods

The synthesis of 2-{2-oxo-2-[4-(3-pyridinylmethoxy)-1-piperidinyl]ethyl}-1(2H)-phthalazinone involves the reaction of 4-(3-pyridinylmethoxy)-1-piperidinecarboxylic acid with phthalic anhydride in the presence of a suitable catalyst. This method has been optimized to yield high purity and yield of the final product.

Scientific Research Applications

2-{2-oxo-2-[4-(3-pyridinylmethoxy)-1-piperidinyl]ethyl}-1(2H)-phthalazinone has been studied for its potential applications in various scientific research fields. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.